Cas no 2173996-85-3 (1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridine dihydrochloride)

• Product Name: 1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridine dihydrochloride
• CAS No: 2173996-85-3
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• CID: 6162094
• PubChem ID: 137951586
• Update Time: 2025-10-29

1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridine dihydrochloride
• EN300-1664790
• 2173996-85-3
• 1,3-Dimethyl-4,5,6,7-tetrahydropyrazolo[3,4-c]pyridine;dihydrochloride
• 1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride

• Inchi： 1S/C8H13N3.2ClH/c1-6-7-3-4-9-5-8(7)11(2)10-6;;/h9H,3-5H2,1-2H3;2*1H
• InChI Key： TXSXOUSUGXDSNJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC2C(C)=NN(C)C=2C1

Computed Properties

• Exact Mass: 223.0643029g/mol
• Monoisotopic Mass: 223.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Additional information on 1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridine dihydrochloride

1,3-Dimethyl-1H,4H,5H,6H,7H-Pyrazolo[3,4-C]Pyridine Dihydrochloride: A Comprehensive Overview

The compound 1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride, identified by the CAS registry number 2173996-85-3, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of the pyrazolo[3,4-c]pyridine core in this molecule makes it particularly interesting for studies in medicinal chemistry and materials science.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride. Researchers have employed a variety of strategies to construct the pyrazolopyridine framework. For instance, a study published in 2022 demonstrated the use of a palladium-catalyzed coupling reaction to assemble the heterocyclic core with high precision and yield. The dimethylation at positions 1 and 3 further enhances the molecule's stability and bioavailability.

The physical and chemical properties of this compound are critical to its applications. Its molecular weight is approximately 280 g/mol (calculated), and it exists as a dihydrochloride salt due to the presence of two acidic protons in the pyrazolopyridine ring system. The compound exhibits good solubility in polar solvents such as water and methanol but is relatively insoluble in non-polar solvents like hexane or dichloromethane. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most promising areas of research involving CAS 2173996-85-3 is its potential as a building block for drug development. The pyrazolopyridine moiety has been shown to exhibit significant biological activity across multiple therapeutic areas. For example:

• Anticancer Activity: Studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation and metastasis.
• Antimicrobial Properties: Research indicates that certain analogs possess potent activity against pathogenic bacteria and fungi.
• Neuroprotective Effects: Preclinical studies suggest that this compound may protect against neurodegenerative diseases by modulating oxidative stress pathways.

In addition to its role in pharmacology, 1,3-dimethyl-1H,4H,5H-pyrazolo[3,4-c]pyridine dihydrochloride has also garnered attention in materials science. Its unique electronic structure makes it a candidate for use in organic electronics applications such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have explored its ability to act as an electron transport layer material due to its high charge carrier mobility.

The synthesis pathway for this compound involves several key steps:

1. Palladium-Catalyzed Coupling: Formation of the pyrazolopyridine core via a Suzuki-Miyaura coupling reaction using appropriate aryl halides and boronic acids.
2. Methylation: Introducing methyl groups at positions 1 and 3 through alkylation or methylation reactions under controlled conditions.
3. Salt Formation: Conversion into the dihydrochloride salt by protonation using hydrochloric acid followed by crystallization.

The characterization of this compound typically involves advanced analytical techniques such as X-ray crystallography for determining its molecular structure and Fourier-transform infrared spectroscopy (FTIR) for functional group identification. High-resolution mass spectrometry (HRMS) is also used to confirm its molecular formula and purity.

In terms of environmental impact, CAS 2173996-85-3 has been shown to degrade under specific environmental conditions when exposed to sunlight or microbial action. This biodegradability makes it less likely to persist in natural ecosystems compared to other synthetic compounds with longer half-lives.

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